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Compound of Interest

Compound Name:
2-Methoxyethyl 4-

methylbenzenesulfonate

Cat. No.: B609234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: 2-Methoxyethyl p-toluenesulfonate (CAS No. 17178-10-8) is a versatile alkylating

agent and chemical intermediate used in diverse applications, including the synthesis of

pharmaceuticals, dyes, and surfactants.[1][2] While valuable in organic synthesis, its safe

handling is predicated on a thorough understanding of its chemical properties and toxicological

profile. This guide provides an in-depth overview of its hazards, exposure control measures,

and emergency procedures. It summarizes key safety data in accordance with the Globally

Harmonized System (GHS), outlines standard experimental protocols for hazard assessment,

and presents logical workflows for safe laboratory practices.

Chemical and Physical Properties
2-Methoxyethyl p-toluenesulfonate is a colorless to almost colorless clear liquid.[3][4][5] A

comprehensive summary of its key physical and chemical properties is presented below,

providing essential data for handling and storage considerations.
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Property Value Source(s)

CAS Number 17178-10-8 [1][3][4][6]

Molecular Formula C₁₀H₁₄O₄S [1][3][4][7]

Molecular Weight 230.28 g/mol [1][3][4][7]

Appearance
Colorless to almost colorless

clear liquid
[3][4][5]

Melting Point 10 °C [1]

Boiling Point 141 °C @ 0.2 mmHg [1][4]

Density 1.21 g/cm³ [1]

Flash Point 161.8 °C [1]

Refractive Index 1.5100 - 1.5120 [1][4]

Vapor Pressure 0.000135 mmHg @ 25°C [1]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Methoxyethyl p-toluenesulfonate is classified as a hazardous substance. The primary

hazards are associated with irritation to the skin, eyes, and respiratory system, and it is

considered harmful if swallowed.

GHS Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://www.scbt.com/p/2-methoxyethyl-p-toluenesulfonate-17178-10-8
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://www.scbt.com/p/2-methoxyethyl-p-toluenesulfonate-17178-10-8
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Label Elements:

Pictogram:

Signal Word:Warning

Precautionary Statements (selected):

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Toxicological Profile
The primary routes of occupational exposure are inhalation, ingestion, and direct contact with

skin and eyes.[6]

Acute Effects:

Inhalation: May cause irritation to the respiratory tract, leading to symptoms such as

coughing and shortness of breath.[6][8]

Skin Contact: Causes skin irritation, characterized by redness and discomfort.[6][8]

Eye Contact: Causes serious eye irritation, which can result in redness, pain, and

watering.[6][8]

Ingestion: Harmful if swallowed and may cause irritation of the gastrointestinal tract.[6][8]
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Chronic Effects: Information on the long-term effects of exposure is limited. No data was

available to classify the substance as a carcinogen or mutagen.[6]

Emergency and First-Aid Procedures
Prompt and appropriate action is critical in the event of accidental exposure. The following

diagram outlines the recommended first-aid workflow.

Exposure Event

First-Aid Response by Exposure Route

Immediate Actions

Medical Attention

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Remove contaminated clothing.
Wash skin with plenty of soap and water for at least 15 minutes.

Rinse cautiously with water for several minutes.
Remove contact lenses.

Continue rinsing for at least 15 minutes.

Rinse mouth.
Do NOT induce vomiting.

Drink 2-4 cups of milk or water.

Seek Immediate Medical Attention

Click to download full resolution via product page

First-Aid Response Workflow

Safe Handling and Personal Protection
Adherence to strict laboratory protocols is essential to minimize exposure risk. This includes

the use of appropriate engineering controls and personal protective equipment (PPE).
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Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[6][9] Eyewash stations and safety showers must be readily accessible.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or

OSHA 29 CFR 1910.133.[6][10]

Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and an apron.

[6]

Respiratory Protection: Generally not required with adequate ventilation. If vapors or mists

are generated, use a NIOSH/MSHA-approved respirator.[6]

The following diagram illustrates a standard workflow for handling the chemical in a laboratory

setting.
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Start: Prepare for Synthesis

1. Prepare & Verify
Fume Hood Operation

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Handle Chemical
Inside Fume Hood

4. Tightly Seal Container
Under Inert Gas

5. Store in Cool, Dry,
Well-Ventilated Area

6. Clean Work Area &
Dispose of Waste Properly

7. Remove PPE

End of Process
 

Spill Detected

1. Evacuate Area &
Remove Ignition Sources

2. Don Full PPE
(incl. Respiratory Protection)

3. Contain Spill with
Inert Absorbent Material

4. Collect Absorbed Material
into Waste Container

5. Decontaminate Spill Area

6. Dispose of Waste
per Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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